Cas no 1172971-35-5 (N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine)

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine is a specialized organic compound featuring a pyrazole core substituted with an ethyl and methyl group, further functionalized with a cyclopropylamine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclopropylamine group enhances steric and electronic properties, making it valuable for modulating biological activity. Its pyrazole scaffold is known for stability and versatility in heterocyclic chemistry. The compound’s well-defined structure allows for precise modifications, facilitating research in drug discovery and material science. High purity and consistent synthesis protocols ensure reliability for experimental and industrial use.

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine structure

1172971-35-5 structure

Product Name:N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine

CAS No:1172971-35-5

MF:C₁₀H₁₇N₃

MW:179.262081861496

MDL:MFCD09701794

CID:3159120

PubChem ID:25247818

Update Time:2025-05-27

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

- N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine
- N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine
- G60118
- STK352206
- 1172971-35-5
- CS-0241152
- XWB97135
- EN300-231635
- N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]cyclopropanamine
- AKOS005167837
- MFCD09701794
- MDL： MFCD09701794
- Inchi： 1S/C10H17N3/c1-3-13-7-9(8(2)12-13)6-11-10-4-5-10/h7,10-11H,3-6H2,1-2H3
- InChI Key： PWTBRPHRNMORDT-UHFFFAOYSA-N
- SMILES： N(CC1=CN(CC)N=C1C)C1CC1

Computed Properties

Exact Mass: 179.142247555Da
Monoisotopic Mass: 179.142247555Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 29.9Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 292.0±25.0 °C at 760 mmHg
Flash Point: 130.4±23.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylcyclopropanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB501171-100 mg	N-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5		100MG	€253.70	2022-03-24
abcr	AB501171-250 mg	N-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5		250MG	€343.00	2022-03-24
abcr	AB501171-500 mg	N-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5		500MG	€475.60	2022-03-24
abcr	AB501171-1 g	N-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5		1g	€609.00	2022-03-24
Enamine	EN300-231635-0.05g	N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5	95%	0.05g	$155.0	2024-06-20
Enamine	EN300-231635-0.1g	N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5	95%	0.1g	$231.0	2024-06-20
Enamine	EN300-231635-0.25g	N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5	95%	0.25g	$330.0	2024-06-20
Enamine	EN300-231635-0.5g	N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5	95%	0.5g	$520.0	2024-06-20
Enamine	EN300-231635-1.0g	N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5	95%	1.0g	$667.0	2024-06-20
Enamine	EN300-231635-2.5g	N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]cyclopropanamine	1172971-35-5	95%	2.5g	$962.0	2024-06-20